Cas no 145219-60-9 (Benzoic acid,2-amino-4-fluoro-, 2-propen-1-yl ester)

• Product Name: Benzoic acid,2-amino-4-fluoro-, 2-propen-1-yl ester
• CAS No: 145219-60-9
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 102308
• PubChem ID: 19432543
• Update Time: 2025-04-18

Benzoic acid,2-amino-4-fluoro-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-4-fluoro-, 2-propen-1-yl ester
• SCHEMBL8788019
• Benzoic acid,2-amino-4-fluoro-,2-propenyl ester(9ci)
• 145219-60-9
• Allyl 2-amino-4-fluorobenzoate
• Benzoic acid, 2-amino-4-fluoro-, 2-propenyl ester (9CI)
• prop-2-enyl 2-amino-4-fluorobenzoate

• Inchi： 1S/C10H10FNO2/c1-2-5-14-10(13)8-4-3-7(11)6-9(8)12/h2-4,6H,1,5,12H2
• InChI Key： LDRNDVPPVZNLNH-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OCC=C)=C(C=1)N

Computed Properties

• Exact Mass: 195.0696
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32